Cas no 1090424-28-4 (6-Chloro-chroman-3-carboxylic acid amide)

• Product Name: 6-Chloro-chroman-3-carboxylic acid amide
• CAS No: 1090424-28-4
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• MDL: MFCD10670839
• CID: 4772967
• Update Time: 2025-06-08

6-Chloro-chroman-3-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-chroman-3-carboxylic acid amide
• SB30608

• MDL： MFCD10670839
• Inchi： 1S/C10H10ClNO2/c11-8-1-2-9-6(4-8)3-7(5-14-9)10(12)13/h1-2,4,7H,3,5H2,(H2,12,13)
• InChI Key： YHMNUKNIJDGFEO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CC(C(N)=O)CO2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3

Additional information on 6-Chloro-chroman-3-carboxylic acid amide

Recent Advances in the Study of 6-Chloro-chroman-3-carboxylic acid amide (CAS: 1090424-28-4)

The compound 6-Chloro-chroman-3-carboxylic acid amide (CAS: 1090424-28-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 6-Chloro-chroman-3-carboxylic acid amide as a key intermediate in the synthesis of novel chroman derivatives, which exhibit a wide range of pharmacological properties. The compound's unique structural features, including the chloro-substituted chroman ring and the carboxylic acid amide moiety, make it a versatile scaffold for drug development. Researchers have explored its potential in targeting various enzymes and receptors, particularly those involved in inflammatory and neurodegenerative diseases.

One of the most promising applications of 6-Chloro-chroman-3-carboxylic acid amide is in the development of inhibitors for protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases implicated in cancer progression. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding interactions and optimize the compound's efficacy.

In addition to its kinase inhibitory properties, 6-Chloro-chroman-3-carboxylic acid amide has shown potential as a modulator of G-protein-coupled receptors (GPCRs). A recent preprint on bioRxiv reported that the compound exhibited selective binding to certain GPCRs involved in pain perception, suggesting its utility in developing novel analgesics. The study employed high-throughput screening and functional assays to validate these findings.

The synthesis of 6-Chloro-chroman-3-carboxylic acid amide has also been a focus of recent research. A 2022 paper in Organic Letters described an efficient, scalable synthetic route that improved yield and purity compared to previous methods. The new protocol utilized a palladium-catalyzed coupling reaction, which minimized side products and reduced environmental impact.

Despite these advancements, challenges remain in the clinical translation of 6-Chloro-chroman-3-carboxylic acid amide-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. Ongoing research is exploring prodrug strategies and formulation technologies to enhance the compound's pharmacokinetic profile.

In conclusion, 6-Chloro-chroman-3-carboxylic acid amide represents a promising scaffold for drug discovery, with demonstrated activity across multiple therapeutic targets. The compound's versatility and the recent methodological advances in its synthesis and characterization position it as a valuable tool for future pharmaceutical development. Continued research efforts will be essential to fully realize its therapeutic potential and overcome existing limitations.